Methyl 3-amino-6-bromo-5-fluoro-2-methylbenzoate
Cat. No. B8482964
M. Wt: 262.08 g/mol
InChI Key: PKPCYGJCNCCKDN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:14][N:15]1[C:16](=[O:17])[CH2:18][CH2:19][C:20]1=[O:21].[CH3:22][C:23]#[N:24].[NH2:1][c:2]1[c:3]([CH3:13])[c:4]([C:5](=[O:6])[O:7][CH3:8])[cH:9][c:10]([F:12])[cH:11]1>>[NH2:1][c:2]1[c:3]([CH3:13])[c:4]([C:5](=[O:6])[O:7][CH3:8])[c:9]([Br:14])[c:10]([F:12])[cH:11]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C1CCC(=O)N1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC#N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1cc(F)cc(N)c1C
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)c1c(C)c(N)cc(F)c1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
